Cas no 898785-65-4 (1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one)

• Product Name: 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one
• CAS No: 898785-65-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD08064112
• CID: 1946641
• PubChem ID: 24723735
• Update Time: 2025-07-19

1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-PYRIDIN-4-YL)-3-METHYL-PENTAN-1-ONE
• 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one
• LogP
• 1-(3-chloropyridin-4-yl)-3-methylpentan-1-one
• 3-Chloro-4-pyridyl 2-methylbutyl ketone
• 3-CHLORO-PYRIDIN-4-YL 2-METHYLBUTYL KETONE
• 2-Chloro-4-pyridyl 2-methylbutyl ketone
• AKOS016019038
• 2-Chloro-4-pyridyl2-methylbutylketone
• MFCD07699452
• 898785-65-4
• 1-(2-chloropyridin-4-yl)-3-methylpentan-1-one

• MDL： MFCD08064112
• Inchi： 1S/C11H14ClNO/c1-3-8(2)6-10(14)9-4-5-13-11(12)7-9/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： DWWWLDYGJNUSED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CC(C)CC)=O

Computed Properties

• Exact Mass: 211.07600
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.35390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one

Research Brief on 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one (CAS: 898785-65-4): Recent Advances and Applications

1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one (CAS: 898785-65-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridyl and ketone functional groups, has been investigated for its potential applications in drug discovery, agrochemical development, and as a key intermediate in synthetic chemistry. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a compound of interest for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one as a precursor in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to act as a versatile building block for the development of targeted therapies, particularly in oncology. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's binding affinity for specific kinase domains, suggesting its potential as a scaffold for further drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its agrochemical applications. The study focused on its efficacy as a potential pesticide, demonstrating its ability to disrupt the nervous system of target pests while exhibiting low toxicity to non-target organisms. The findings suggest that 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one could serve as a promising candidate for the development of environmentally friendly pest control agents.

From a synthetic chemistry perspective, recent work has optimized the production of 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one, addressing challenges related to yield and purity. A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, utilizing catalytic methods to enhance efficiency. This advancement is particularly relevant for industrial applications, where large-scale production of the compound is required for further research and development.

In conclusion, 1-(2-chloro-4-pyridyl)-3-methyl-pentan-1-one (CAS: 898785-65-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic and agrochemical applications, underscores its importance in the field. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in drug discovery and other applications.